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Compound of Interest
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Cat. No.: B1277957 Get Quote

In the ongoing pursuit of greener and more sustainable laboratory practices, the choice of

solvent plays a pivotal role. Tetrahydrofuran (THF), a widely used ethereal solvent, has long

been a mainstay in organic synthesis. However, its propensity for peroxide formation, high

water miscibility complicating recovery, and unfavorable safety profile have prompted the

search for superior alternatives.[1][2] Emerging as a strong contender, 4-Methyltetrahydropyran

(4-MeTHP) offers a compelling combination of performance and environmental benefits,

positioning it as a viable and advantageous substitute for THF in a broad range of chemical

applications.[3][4][5]

This guide provides an objective comparison of 4-MeTHP and THF, supported by experimental

data, to assist researchers, scientists, and drug development professionals in making informed

solvent selections.

Physical and Safety Profile: A Clear Advantage for 4-
MeTHP
A comparative analysis of the physicochemical properties of 4-MeTHP and THF reveals key

differences that underscore the former's greener credentials. 4-MeTHP exhibits significantly

lower water solubility, a higher boiling point, and a reduced tendency to form explosive

peroxides.[6][7] These attributes not only enhance safety but also simplify solvent recovery and

recycling, contributing to waste reduction and improved process economics.[3][5]
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Property
4-
Methyltetrahydropy
ran (4-MeTHP)

Tetrahydrofuran
(THF)

References

Molecular Formula C6H12O C4H8O [8]

Molecular Weight 100.16 g/mol 72.11 g/mol [8]

Boiling Point 105 °C 65 °C [7][9]

Melting Point -92 °C -109 °C [7]

Density
0.854 - 0.860 g/mL

(20 °C)
0.89 g/cm³ [7][9]

Flash Point 7 °C -15 °C [7][9]

Solubility in Water 1.5 wt% Miscible (∞) [7][9]

Water Solubility in

Solvent
1.4 wt% Miscible (∞) [7][9]

Azeotrope with Water 85 °C (19 wt% H2O) 64 °C (6.0 wt% H2O) [7][9]

Peroxide Formation
Significantly lower

tendency than THF

High tendency, forms

explosive peroxides
[4][6]

Toxicity Profile
Comparable to 2-

MeTHF and CPME

Suspected of causing

cancer, causes

serious eye irritation,

may cause respiratory

irritation.

[1][3][10]

Performance in Key Chemical Transformations
4-MeTHP has demonstrated its utility across a wide spectrum of organic reactions, often

matching or exceeding the performance of THF and other conventional ethereal solvents. Its

compatibility with organometallic reagents, stability under various reaction conditions, and

ability to replace hazardous halogenated solvents make it a versatile and attractive option.[3][5]

[11]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemeo.com/cid/11-746-1/4-Methyl-tetrahydropyran
https://www.chemeo.com/cid/11-746-1/4-Methyl-tetrahydropyran
https://isoprene.kuraray.com/en/products/mthp/
https://labchem-wako.fujifilm.com/us/product/detail/W01W0113-1868.html
https://isoprene.kuraray.com/en/products/mthp/
https://isoprene.kuraray.com/en/products/mthp/
https://labchem-wako.fujifilm.com/us/product/detail/W01W0113-1868.html
https://isoprene.kuraray.com/en/products/mthp/
https://labchem-wako.fujifilm.com/us/product/detail/W01W0113-1868.html
https://isoprene.kuraray.com/en/products/mthp/
https://labchem-wako.fujifilm.com/us/product/detail/W01W0113-1868.html
https://isoprene.kuraray.com/en/products/mthp/
https://labchem-wako.fujifilm.com/us/product/detail/W01W0113-1868.html
https://isoprene.kuraray.com/en/products/mthp/
https://labchem-wako.fujifilm.com/us/product/detail/W01W0113-1868.html
https://pubs.acs.org/doi/10.1021/acssuschemeng.0c06668
https://pmc.ncbi.nlm.nih.gov/articles/PMC7739489/
https://pubmed.ncbi.nlm.nih.gov/24148014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6916367/
https://inter-chem.pl/assets/Product/1128/Files/flyer-MTHP-EN.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6916367/
https://d-nb.info/1265344493/34
https://www.researchgate.net/publication/335994810_4-Methyltetrahydropyran_4-MeTHP_Application_as_an_Organic_Reaction_Solvent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grignard Reactions
4-MeTHP is an effective solvent for the formation and reaction of Grignard reagents. Studies

have shown that it can be used to prepare Grignard reagents from a variety of aryl and alkyl

halides, with subsequent reactions with electrophiles like benzaldehyde proceeding in good

yields.[3][5] In some cases, 4-MeTHP has shown better results than other green solvents like

cyclopentyl methyl ether (CPME).[5]

Experimental Protocol: Grignard Reaction in 4-MeTHP

A typical procedure for a Grignard reaction in 4-MeTHP involves the slow addition of an aryl or

alkyl halide (10 mmol) to a stirred suspension of magnesium turnings (15 mmol) in anhydrous

4-MeTHP.[3] The reaction is often initiated with a small amount of diisobutylaluminium hydride

(DIBALH).[3] Once the Grignard reagent is formed, an electrophile, such as benzaldehyde (10

mmol), is added, and the reaction is stirred to completion.[3] The reaction is then quenched,

and the product is isolated using standard workup procedures.[3]

Olefin Metathesis
In the field of olefin metathesis, a powerful tool in modern organic synthesis, 4-MeTHP has

proven to be a highly effective solvent.[4][6] Notably, even aged samples of 4-MeTHP that have

not been rigorously protected from air can deliver good results, a stark contrast to THF, which is

prone to peroxide formation that can deactivate the ruthenium catalysts used in these

reactions.[4][6] The use of 4-MeTHP in olefin metathesis has been successfully applied to the

synthesis of biologically active compounds and active pharmaceutical ingredients (APIs).[4]

Experimental Protocol: Ring-Closing Metathesis (RCM) in 4-MeTHP

For a model ring-closing metathesis reaction, a solution of a diene substrate in 4-MeTHP is

treated with a ruthenium-based catalyst (e.g., Grubbs' catalyst).[4] The reaction is typically

stirred at a controlled temperature (e.g., 70 °C) until completion, which can be monitored by

techniques like thin-layer chromatography (TLC) or gas chromatography (GC).[4] Upon

completion, the solvent is removed, and the product is purified by chromatography.[4]

Radical Reactions
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4-MeTHP exhibits greater stability under free-radical conditions compared to both THF and

another green alternative, 2-methyltetrahydrofuran (2-MeTHF).[3][12] This enhanced stability

makes it a suitable solvent for radical reactions, minimizing the formation of solvent-derived

byproducts.[3] For instance, in the radical addition of bromotrichloromethane to 2-

phenylethanol, the yield of the 4-MeTHP adduct was significantly lower than that of the THF

and 2-MeTHF adducts, indicating its higher resistance to radical abstraction.[3]

Experimental Protocol: Radical Addition in 4-MeTHP

A representative radical addition reaction involves dissolving the substrate (e.g., an alkyne or

alkene), a radical initiator (e.g., azobisisobutyronitrile, AIBN), and a radical precursor (e.g.,

tributyltin hydride, nBu3SnH) in 4-MeTHP.[3] The mixture is then heated (e.g., to 90 °C) for a

specified period to initiate and sustain the radical chain reaction.[3] After the reaction is

complete, the mixture is concentrated, and the desired product is isolated and purified.[3]

Environmental and Sustainability Metrics
The "greenness" of a solvent can be quantified using metrics such as the E-factor

(Environmental Factor), which measures the mass of waste generated per unit of product. In a

comparative study of a synthesis process, the reaction performed in 4-MeTHP had an E-factor

of 22.94, while the same process using dichloromethane (DCE), a common chlorinated solvent,

resulted in an E-factor more than twice as high at 56.22.[4] This highlights the significant waste

reduction achievable by switching to 4-MeTHP.

Visualizing the Advantages of 4-MeTHP
To further illustrate the concepts discussed, the following diagrams, generated using the DOT

language, provide a visual representation of the synthesis of 4-MeTHP, a comparison of its

properties with THF, and a typical experimental workflow.
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Synthesis of 4-Methyltetrahydropyran (4-MeTHP)

Starting Materials

Manufacturing Process

Intermediates

Final Product

Isopentyl alcohol

Addition Reactions (x3)

[1]

Dehydration 3-methylpentan-1,5-diol (MPD)

2-hydroxy-4-methyltetrahydropyran (MHP)

4-MeTHP

Click to download full resolution via product page

Caption: Manufacturing process of 4-MeTHP.[3]
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4-MeTHP vs. THF: Key Property Comparison

4-Methyltetrahydropyran (4-MeTHP)

- Lower Water Solubility
- Higher Boiling Point

- Lower Peroxide Formation
- Recyclable

- Favorable Safety Profile

Tetrahydrofuran (THF)

- High Water Solubility
- Lower Boiling Point

- High Peroxide Formation
- Difficult to Recycle
- Health Concerns

Click to download full resolution via product page

Caption: Comparison of key properties between 4-MeTHP and THF.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1277957?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Experimental Workflow Using 4-MeTHP

Start

Reaction Setup in 4-MeTHP

Perform Chemical Transformation
(e.g., Grignard, Metathesis)

Aqueous Workup

Easy Phase Separation

Solvent Recovery
(Distillation)

Hydrophobicity Advantage

Product Isolation

End

Recycled 4-MeTHP

Click to download full resolution via product page

Caption: A typical experimental workflow highlighting the benefits of 4-MeTHP.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1277957?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The evidence strongly supports the classification of 4-Methyltetrahydropyran as a greener and

more sustainable alternative to Tetrahydrofuran. Its superior safety profile, reduced

environmental impact, and excellent performance in a wide array of chemical reactions make it

an ideal choice for modern chemical research and industrial processes.[3][4][5] By adopting 4-

MeTHP, researchers and drug development professionals can not only improve the safety and

efficiency of their work but also contribute to the broader goals of green chemistry and a more

sustainable future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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